Cas no 2228453-44-7 (1-(1-hydroxy-2-methylpropan-2-yl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(1-hydroxy-2-methylpropan-2-yl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2228453-44-7
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6588034
• PubChem ID: 165637872
• Update Time: 2025-07-21

1-(1-hydroxy-2-methylpropan-2-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-2-methylpropan-2-yl)-4-oxocyclohexane-1-carboxylic acid
• EN300-2000647
• 2228453-44-7

• Inchi： 1S/C11H18O4/c1-10(2,7-12)11(9(14)15)5-3-8(13)4-6-11/h12H,3-7H2,1-2H3,(H,14,15)
• InChI Key： IBDBKYRFSSJDRI-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(1-hydroxy-2-methylpropan-2-yl)-4-oxocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(1-hydroxy-2-methylpropan-2-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228453-44-7)

1-(1-hydroxy-2-methylpropan-2-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228453-44-7) is a specialized organic compound with a unique molecular structure that combines a cyclohexane ring with a carboxylic acid functional group and a hydroxyl-substituted isopropyl moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and metabolic studies. The presence of both hydroxy and carboxylic acid groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the field of medicinal chemistry.

Recent trends in scientific literature highlight the growing interest in cyclohexane derivatives like 1-(1-hydroxy-2-methylpropan-2-yl)-4-oxocyclohexane-1-carboxylic acid. Researchers are exploring its role in modulating enzyme activity and its potential as a building block for anti-inflammatory agents or neuroprotective compounds. The compound's ketone group at the 4-position of the cyclohexane ring offers reactive sites for further chemical modifications, making it valuable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound's CAS No. 2228453-44-7 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on small-molecule drug discovery often prioritize compounds with well-defined stereochemistry, and this molecule's chiral centers present opportunities for asymmetric synthesis applications. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to characterize its purity and confirm structural integrity.

Environmental and green chemistry considerations are increasingly important in modern chemical research. The biodegradability profile of 1-(1-hydroxy-2-methylpropan-2-yl)-4-oxocyclohexane-1-carboxylic acid and its derivatives is being investigated, particularly in the context of developing sustainable pharmaceuticals. This aligns with current industry demands for eco-friendly synthesis routes and reduced environmental impact of chemical processes.

In the context of computational chemistry and AI-driven drug design, this compound's molecular properties make it an interesting subject for molecular docking studies and quantitative structure-property relationship (QSPR) modeling. The combination of polar (hydroxy and carboxylic acid) and nonpolar (cyclohexane ring) regions in its structure creates diverse interaction possibilities with biological targets, which is valuable for virtual screening platforms.

The pharmaceutical industry's shift toward personalized medicine has increased demand for specialized intermediates like 1-(1-hydroxy-2-methylpropan-2-yl)-4-oxocyclohexane-1-carboxylic acid. Its potential utility in creating targeted therapies for metabolic disorders or neurological conditions reflects broader trends in precision medicine approaches. Researchers are particularly interested in how modifications to its core structure might influence bioavailability and pharmacokinetic properties.

Quality control standards for CAS No. 2228453-44-7 typically require rigorous testing for residual solvents and byproducts. The compound's stability under various storage conditions (temperature, humidity) is another area of practical importance for industrial applications. Recent advancements in continuous flow chemistry have opened new possibilities for more efficient production of such complex molecules at scale.

From a regulatory standpoint, proper documentation of 1-(1-hydroxy-2-methylpropan-2-yl)-4-oxocyclohexane-1-carboxylic acid is essential for compliance with Good Manufacturing Practice (GMP) guidelines. The compound's safety data and handling procedures must be thoroughly documented, especially for research institutions working under ISO certification standards. This attention to regulatory compliance ensures the compound's appropriate use in preclinical studies and other research applications.

The scientific community continues to explore novel applications for this compound, with recent studies investigating its potential in bioconjugation chemistry and prodrug development. Its structural features make it a candidate for creating drug delivery systems with improved targeting capabilities. As research progresses, we anticipate seeing more publications detailing innovative uses of this versatile chemical building block.

In conclusion, 1-(1-hydroxy-2-methylpropan-2-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228453-44-7) represents an important intermediate in modern chemical research. Its unique structural characteristics and potential applications across multiple scientific disciplines make it a compound of ongoing interest. As synthetic methodologies advance and our understanding of its biological interactions deepens, this molecule will likely play an increasingly significant role in the development of new therapeutic agents and specialized materials.